Cas no 1445951-59-6 (tert-butyl rel-(5R,9S)-9-amino-6-oxa-2-azaspiro[4.5]decane-2-carboxylate)

• Product Name: tert-butyl rel-(5R,9S)-9-amino-6-oxa-2-azaspiro[4.5]decane-2-carboxylate
• CAS No: 1445951-59-6
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 4605186
• Update Time: 2025-05-19

tert-butyl rel-(5R,9S)-9-amino-6-oxa-2-azaspiro[4.5]decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5R,9S)-rel-9-amino-6-oxa-2-azaspiro[4.5]decane-2-carboxylate
• tert-butyl rel-(5R,9S)-9-amino-6-oxa-2-azaspiro[4.5]decane-2-carboxylate

• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-6-5-13(9-15)8-10(14)4-7-17-13/h10H,4-9,14H2,1-3H3/t10-,13+/m0/s1
• InChI Key： RBVRAVQFMPWVAY-GXFFZTMASA-N
• SMILES： O1CC[C@@H](C[C@@]21CN(C(=O)OC(C)(C)C)CC2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 0.6
• Topological Polar Surface Area: 64.8

Additional information on tert-butyl rel-(5R,9S)-9-amino-6-oxa-2-azaspiro[4.5]decane-2-carboxylate

Comprehensive Overview of tert-butyl rel-(5R,9S)-9-amino-6-oxa-2-azaspiro[4.5]decane-2-carboxylate (CAS No. 1445951-59-6)

tert-butyl rel-(5R,9S)-9-amino-6-oxa-2-azaspiro[4.5]decane-2-carboxylate (CAS No. 1445951-59-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural properties and applications in drug discovery. The spiro[4.5]decane core, combined with the tert-butyl and amino functional groups, makes this molecule a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential role in developing central nervous system (CNS) therapeutics and enzyme inhibitors.

The structural complexity of tert-butyl rel-(5R,9S)-9-amino-6-oxa-2-azaspiro[4.5]decane-2-carboxylate offers a versatile platform for medicinal chemistry. Its spirocyclic framework is often associated with enhanced metabolic stability and bioavailability, which are critical factors in drug design. Recent studies have explored its utility in targeting G-protein-coupled receptors (GPCRs) and ion channels, which are hot topics in neuroscience and pharmacology. The compound's chiral centers at the 5R and 9S positions further contribute to its stereoselective interactions, making it a subject of interest for asymmetric synthesis.

In the context of current trends, tert-butyl rel-(5R,9S)-9-amino-6-oxa-2-azaspiro[4.5]decane-2-carboxylate aligns with the growing demand for novel drug scaffolds and small-molecule therapeutics. The pharmaceutical industry is increasingly focusing on spirocyclic compounds due to their ability to mimic natural product structures and their potential to address unmet medical needs. This compound's CAS No. 1445951-59-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the preparation of tert-butyl rel-(5R,9S)-9-amino-6-oxa-2-azaspiro[4.5]decane-2-carboxylate involves multi-step organic transformations, including ring-closing reactions and protecting group strategies. The tert-butyl group serves as a protective moiety for the carboxylate function, while the amino group provides a handle for further derivatization. These features make the compound a valuable building block in combinatorial chemistry and high-throughput screening campaigns.

The potential applications of tert-butyl rel-(5R,9S)-9-amino-6-oxa-2-azaspiro[4.5]decane-2-carboxylate extend beyond pharmaceuticals. Its unique structure has also been explored in material science and catalysis, where spirocyclic compounds are used to design advanced materials and catalysts. The compound's rigid framework and functional group diversity make it a promising candidate for developing molecular sensors and ligands for metal-organic frameworks (MOFs).

In summary, tert-butyl rel-(5R,9S)-9-amino-6-oxa-2-azaspiro[4.5]decane-2-carboxylate (CAS No. 1445951-59-6) is a multifaceted compound with broad implications in drug discovery, material science, and chemical synthesis. Its spirocyclic architecture and functional versatility position it as a key player in modern research, addressing both scientific and industrial challenges. As the demand for innovative chemical entities grows, this compound is likely to remain a focal point in interdisciplinary studies.